molecular formula C10H13BrOS B8561269 3-[2-Bromo-5-(methylsulfanyl)phenyl]propan-1-ol CAS No. 56119-86-9

3-[2-Bromo-5-(methylsulfanyl)phenyl]propan-1-ol

Cat. No.: B8561269
CAS No.: 56119-86-9
M. Wt: 261.18 g/mol
InChI Key: JXEIRPAGCBTJLX-UHFFFAOYSA-N
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Description

3-[2-Bromo-5-(methylsulfanyl)phenyl]propan-1-ol is a useful research compound. Its molecular formula is C10H13BrOS and its molecular weight is 261.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

56119-86-9

Molecular Formula

C10H13BrOS

Molecular Weight

261.18 g/mol

IUPAC Name

3-(2-bromo-5-methylsulfanylphenyl)propan-1-ol

InChI

InChI=1S/C10H13BrOS/c1-13-9-4-5-10(11)8(7-9)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3

InChI Key

JXEIRPAGCBTJLX-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC(=C(C=C1)Br)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 25.0 g of magnesium ribbon in a solution of 0.5 g of iodine in 550 ml of anhydrous ether is added 5 ml of a solution of 296.0 g of 2-bromo-5-(methylthio)benzyl bromide in 250 ml of anhydrous ether. The reaction is initiated by gentle heating, and the remainder of the solution is then added dropwise so as to maintain a reflux. Subsequently, the mixture is heated and stirred under reflux for one hour, and then cooled to 10°. A stream of nitrogen gas that has been bubbled through a reservoir containing 48.0 g of ethylene oxide is introduced into the reaction mixture. The addition of the ethylene oxide requires two hours. The mixture is subsequently stirred as it warms to room temperature, is stirred for four hours at room temperature, and then hydrolyzed by pouring on a mixture of 1 kg of ice and 55.0 g of ammonium chloride. Extraction with ether, followed by conventional workup of the ether solution, yield 210.0 g of 3-(2 -bromo-5-(methylthio)phenyl)-1-propanol, bp, about 125°-127° (0.6mm).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
550 mL
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
296 g
Type
reactant
Reaction Step Two
Name
Quantity
250 mL
Type
reactant
Reaction Step Two

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